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Compound of Interest

Compound Name: Secnidazole-d6

Cat. No.: B584328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Secnidazole-d6 is the deuterated analog of Secnidazole, a second-generation 5-nitroimidazole

antimicrobial agent.[1] It is structurally similar to metronidazole and tinidazole and is effective

against anaerobic bacteria and protozoa.[2] Secnidazole itself has a broad spectrum of activity

against various pathogens, including Bacteroides fragilis, Trichomonas vaginalis, Entamoeba

histolytica, and Giardia lamblia.[3] Due to its stable isotopic label, Secnidazole-d6 serves as

an excellent internal standard for the quantitative analysis of Secnidazole in biological matrices,

particularly in pharmacokinetic and bioequivalence studies utilizing mass spectrometry. The

deuterium labeling provides a distinct mass-to-charge ratio (m/z) for detection without

significantly altering the chemical and physical properties of the molecule.

Physicochemical Properties
The physical and chemical properties of Secnidazole-d6 are crucial for its application in

analytical methodologies. A summary of these properties is presented in the table below.
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Property Value Source

Chemical Name

1,1,1,2,3,3-hexadeuterio-3-(2-

methyl-5-nitroimidazol-1-

yl)propan-2-ol

PubChem

CAS Number 1346603-27-7 ---

Molecular Formula C₇H₅D₆N₃O₃ LGC Standards

Molecular Weight 191.22 g/mol PubChem, LGC Standards

Appearance Off-White to Pale Yellow Solid Pharmaffiliates

Melting Point 73-75 °C ChemicalBook

Storage Temperature 2-8°C Refrigerator Pharmaffiliates

Solubility
Chloroform (Slightly), Ethanol

(Slightly), Methanol (Slightly)
ChemicalBook

Mechanism of Action and Metabolism
The antimicrobial activity of Secnidazole, and by extension its deuterated form, is attributed to

the 5-nitro group of the imidazole ring.[1][3] The mechanism involves a multi-step process

within the target anaerobic pathogen.
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Mechanism of action of Secnidazole.

In humans, Secnidazole undergoes limited metabolism, primarily in the liver. In vitro studies

have identified the cytochrome P450 enzymes CYP3A4 and CYP3A5 as the main contributors

to its oxidative metabolism.[3][4][5] The metabolic conversion is not extensive, with less than or
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equal to 1% of the parent drug being converted to metabolites.[3][4] The primary metabolic

products detected are a hydroxymethyl metabolite and glucuronide conjugates of Secnidazole,

which are then excreted in the urine.[3]
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Metabolic pathway of Secnidazole.

Experimental Protocols
Secnidazole-d6 is primarily utilized as an internal standard in the bioanalytical determination of

Secnidazole. Below is a detailed experimental protocol for the quantification of Secnidazole in

human plasma using LC-MS/MS.

Bioanalytical Method for Secnidazole in Human Plasma
by LC-MS/MS
This method is suitable for pharmacokinetic and bioequivalence studies.

4.1.1. Materials and Reagents

Secnidazole reference standard

Secnidazole-d6 internal standard

Acetonitrile (HPLC grade)

Ammonium acetate (AR grade)

Water (HPLC grade)

Human plasma with K2EDTA as anticoagulant

4.1.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

4.1.3. Chromatographic and Mass Spectrometric Conditions
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Parameter Condition

Column Inertsil® ODS-3V (5μm, 4.6 × 150 mm)

Mobile Phase
Acetonitrile / 10mM Ammonium acetate [70/30,

v/v]

Flow Rate 1.0 mL/min

Run Time 2.50 minutes

Ionization Mode Positive Electrospray Ionization (ESI+)

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transition (Secnidazole) m/z 185.95 → 127.73

MRM Transition (Secnidazole-d6) m/z 192.04 → 127.76

4.1.4. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Prepare separate stock solutions of Secnidazole and

Secnidazole-d6 in methanol.

Working Solutions: Prepare serial dilutions of the Secnidazole stock solution with a

methanol:water (1:1 v/v) mixture to create calibration standards. Prepare a working solution

of Secnidazole-d6 (internal standard) at an appropriate concentration.

4.1.5. Sample Preparation (Liquid-Liquid Extraction)

Pipette 100 μL of human plasma into a clean microcentrifuge tube.

Add the internal standard (Secnidazole-d6) working solution.

Add the extraction solvent (e.g., ethyl acetate or a mixture of tert-butyl-methyl-ether and

dichloromethane).

Vortex for a specified time (e.g., 10 minutes).

Centrifuge at a specified speed and temperature (e.g., 4000 rpm for 5 minutes at 4°C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b584328?utm_src=pdf-body
https://www.benchchem.com/product/b584328?utm_src=pdf-body
https://www.benchchem.com/product/b584328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue with the mobile phase.

Inject a specified volume into the LC-MS/MS system.

4.1.6. Method Validation The method should be validated according to regulatory guidelines,

assessing parameters such as:

Linearity: A concentration range of 0.200 – 40.032 μg/mL is achievable.[3]

Precision and Accuracy: Intra- and inter-day precision and accuracy should be within

acceptable limits (e.g., <15%).

Recovery: The extraction efficiency should be consistent and reproducible. An overall

extraction efficiency of approximately 66.79% has been reported.[3]

Matrix Effect: Assess the ion suppression or enhancement from the biological matrix.

Stability: Evaluate the stability of the analyte in plasma under various conditions (e.g.,

freeze-thaw cycles, short-term and long-term storage).
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Bioanalytical workflow for Secnidazole.

Conclusion
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Secnidazole-d6 is an indispensable tool for the accurate and precise quantification of

Secnidazole in biological samples. Its use as an internal standard in LC-MS/MS assays is

critical for drug development, particularly in conducting pharmacokinetic and bioequivalence

studies. The methodologies outlined in this guide provide a robust framework for researchers

and scientists working with this important antimicrobial agent. Adherence to validated protocols

is essential to ensure the reliability and integrity of the generated data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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